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Compound of Interest

Compound Name: (-)-Vesamicol

Cat. No.: B3434631

For Immediate Implementation: This document provides crucial safety and logistical information
for the proper disposal of (-)-Vesamicol, a potent inhibitor of acetylcholine transport.
Adherence to these procedures is essential to ensure the safety of laboratory personnel and to
maintain compliance with environmental regulations. This guide is intended for researchers,
scientists, and drug development professionals handling this compound.

(-)-Vesamicol and its enantiomeric forms are pharmacologically active compounds that require
careful handling and disposal. While some suppliers may classify vesamicol hydrochloride as
non-hazardous under GHS, other sources categorize it as an acute toxin (oral, dermal, and
inhalation).[1] Given its potent biological activity as an inhibitor of the vesicular acetylcholine
transporter, it is imperative to treat (-)-Vesamicol as a hazardous chemical waste.[2][3][4][5]

Key Safety and Handling Information

Before initiating any disposal procedures, ensure all personnel are familiar with the following
safety protocols.

Personal Protective Equipment (PPE):
o Gloves: Wear chemical-resistant gloves (e.g., nitrile) at all times.
o Eye Protection: Use safety glasses or goggles.

e Lab Coat: A standard laboratory coat is required.
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o Respiratory Protection: If handling the solid form outside of a fume hood or if aerosolization
is possible, a dust mask (e.g., N95) is recommended.

Handling:
« Avoid all personal contact. Do not breathe dust or aerosols.[1][6]

 All handling of (-)-Vesamicol, including weighing and preparing solutions, should be
conducted in a chemical fume hood to minimize inhalation exposure.[1]

o Ensure adequate ventilation in all areas where the compound is used and stored.[1][6]

Quantitative Data Summary

The following table summarizes key quantitative data for (-)-Vesamicol and its hydrochloride

salt.
. (*)-Vesamicol D-(+)-Vesamicol
Property (-)-Vesamicol . .
hydrochloride hydrochloride
Molecular Formula C17H2sNO[2][7] C17H26CINO[1] C17H2sNO - HCI
Molecular Weight 259.39 g/mol [2] 295.85 g/mol [1][5] 295.85 g/mol
ICso0 (Acetylcholine -
75 nM[2] Ki = 2 nM[3][4][5] Not specified

Transport)

B DMSO: up to 50 mM -
Solubility DMSO: 100 mg/mL][2] ) ) Not specified
with gentle warming|[3]

4°C (solid), -20°C or -
Storage Temperature -20°C[2] ) Not specified
-80°C (in solvent)[1][4]

Experimental Protocol: Step-by-Step Disposal
Procedure

This protocol outlines the mandatory steps for the safe disposal of (-)-Vesamicol waste,
including pure compound, solutions, and contaminated materials.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://file.medchemexpress.com/batch_PDF/HY-B1813A/racemic-Vesamicol-hydrochloride-SDS-MedChemExpress.pdf
https://www.targetmol.com/attachment/SDS/E199BFC3-8257-4B65-A6EB-E2086FA05C21/T35050
https://www.benchchem.com/product/b3434631?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-B1813A/racemic-Vesamicol-hydrochloride-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-B1813A/racemic-Vesamicol-hydrochloride-SDS-MedChemExpress.pdf
https://www.targetmol.com/attachment/SDS/E199BFC3-8257-4B65-A6EB-E2086FA05C21/T35050
https://www.benchchem.com/product/b3434631?utm_src=pdf-body
https://www.glpbio.com/kr/vesamicol.html
https://pubchem.ncbi.nlm.nih.gov/compound/Vesamicol
https://file.medchemexpress.com/batch_PDF/HY-B1813A/racemic-Vesamicol-hydrochloride-SDS-MedChemExpress.pdf
https://www.glpbio.com/kr/vesamicol.html
https://file.medchemexpress.com/batch_PDF/HY-B1813A/racemic-Vesamicol-hydrochloride-SDS-MedChemExpress.pdf
https://www.tocris.com/products/dl-vesamicol-hydrochloride_0653
https://www.glpbio.com/kr/vesamicol.html
https://www.biocrick.com/Vesamicol-hydrochloride-BCC6737.html
https://www.medchemexpress.com/racemic-vesamicol-hydrochloride.html
https://www.tocris.com/products/dl-vesamicol-hydrochloride_0653
https://www.glpbio.com/kr/vesamicol.html
https://www.biocrick.com/Vesamicol-hydrochloride-BCC6737.html
https://www.glpbio.com/kr/vesamicol.html
https://file.medchemexpress.com/batch_PDF/HY-B1813A/racemic-Vesamicol-hydrochloride-SDS-MedChemExpress.pdf
https://www.medchemexpress.com/racemic-vesamicol-hydrochloride.html
https://www.benchchem.com/product/b3434631?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3434631?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

1.0 Waste Segregation and Collection
1.1 Designate a Hazardous Waste Container:

o Use a dedicated, sealable, and clearly labeled hazardous waste container. The container
must be made of a material compatible with the solvents used (e.g., a high-density
polyethylene bottle for organic solvent waste).

e The container must be labeled "Hazardous Waste" and list all components, including (-)-
Vesamicol and any solvents, with their approximate concentrations.[8]

1.2 Aqueous Waste:

o Collect all agueous solutions containing (-)-Vesamicol in the designated hazardous waste
container.

¢ Do not dispose of (-)-Vesamicol solutions down the drain.[6][9] While some dilute, non-toxic
aqueous solutions may be drain-disposable under strict local regulations, the potent
pharmacological activity of (-)-Vesamicol makes this route inappropriate.

1.3 Organic Solvent Waste:

o Collect all organic solvent solutions containing (-)-Vesamicol in a designated hazardous
waste container for flammable or halogenated solvents, as appropriate.

» Do not mix incompatible waste streams. For example, keep acidic waste separate from basic
waste.[8][10]

1.4 Solid Waste:

e Unused Compound: Unwanted or expired solid (-)-Vesamicol should be disposed of in its
original container, if possible, or in a sealed and labeled container.[10]

» Contaminated Materials: All materials that have come into direct contact with (-)-Vesamicol,
such as pipette tips, gloves, weigh boats, and contaminated bench paper, must be
considered hazardous waste.

o Collect these materials in a dedicated, sealed plastic bag or container that is clearly labeled
"Hazardous Waste: (-)-Vesamicol Contaminated Debris."

2.0 Waste Storage

2.1 Satellite Accumulation Area:
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» Store all (-)-Vesamicol waste containers in a designated Satellite Accumulation Area (SAA)
within the laboratory.[8]

e The SAA should be in a secondary containment tray to prevent the spread of material in
case of a leak.

» Keep waste containers securely closed except when adding waste.[6][8]

3.0 Final Disposal
3.1 Arrange for Professional Disposal:

e All (-)-Vesamicol waste must be disposed of through your institution's Environmental Health
and Safety (EHS) office or a licensed hazardous waste disposal contractor.[11][12]

» Follow your institution's specific procedures for requesting a hazardous waste pickup. This
typically involves submitting a chemical waste collection request form online.[11]

e Ensure all containers are properly labeled and sealed before the scheduled pickup.

3.2 Decontamination:

o Decontaminate surfaces and equipment that have come into contact with (-)-Vesamicol by
scrubbing with alcohol, followed by a standard laboratory detergent and water.[1]
» Dispose of all cleaning materials (e.g., wipes) as contaminated solid waste.

Mandatory Visualization

The following diagram illustrates the decision-making workflow for the proper disposal of (-)-
Vesamicol waste streams in a laboratory setting.
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(-)-Vesamicol Disposal Decision Workflow
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Collect in designated
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aqueous hazardous
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Collect in original or Collect in labeled, sealed bag
sealed, labeled container. for contaminated debris.

Store in designated
Satellite Accumulation Area
with secondary containment.

Arrange for pickup by
EHS or licensed hazardous
waste contractor.

Click to download full resolution via product page

Caption: Disposal workflow for (-)-Vesamicol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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